Cas no 1267882-66-5 (2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1267882-66-5
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 6101179
• PubChem ID: 21190471
• Update Time: 2025-10-28

2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1965546
• 1267882-66-5
• AKOS014359290

• Inchi： 1S/C11H11ClO3/c1-15-10-3-2-6(4-9(10)12)7-5-8(7)11(13)14/h2-4,7-8H,5H2,1H3,(H,13,14)
• InChI Key： WTZRVANVSVHBOV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC1C(=O)O)OC

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1267882-66-5)

2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1267882-66-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of both chloro and methoxy substituents on the aromatic ring introduces a rich framework for further chemical modifications and biological evaluations, making it a valuable scaffold in drug discovery initiatives.

The molecular structure of 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring linked to a phenyl group, which is further functionalized with a chloro group at the 3-position and a methoxy group at the 4-position. This specific arrangement of substituents enhances the compound's reactivity and binding affinity, making it a promising candidate for various pharmacological applications. The cyclopropane moiety, in particular, is known to increase metabolic stability and improve oral bioavailability, which are critical factors in drug development.

In recent years, there has been growing interest in the exploration of cyclopropanecarboxylic acid derivatives due to their demonstrated efficacy in modulating biological pathways. Studies have shown that compounds with similar structural motifs exhibit potential as inhibitors of enzymes involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The chloro and methoxy substituents on the phenyl ring further contribute to the compound's pharmacological profile by influencing its electronic properties and solubility characteristics.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have suggested that 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid may interact with specific targets such as kinases and transcription factors, which are pivotal in regulating cellular processes. These findings align with emerging research indicating that cyclopropanecarboxylic acid derivatives can serve as potent modulators of signal transduction pathways relevant to human health.

The synthesis of 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include cross-coupling reactions, cyclization processes, and functional group transformations. The introduction of the chloro and methoxy groups typically involves halogenation and methylation techniques, respectively. These synthetic methodologies highlight the compound's versatility as a building block for more complex molecular architectures.

From a medicinal chemistry perspective, 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid represents an intriguing example of how structural modifications can fine-tune biological activity. The cyclopropane ring imparts rigidity to the molecule, which can enhance binding interactions with protein targets. Additionally, the electronic effects induced by the chloro and methoxy substituents allow for fine adjustments in receptor affinity, making this compound a valuable asset in structure-activity relationship (SAR) studies.

In clinical research settings, derivatives of cyclopropanecarboxylic acids have shown promise in preclinical models for treating conditions such as chronic inflammation and oncological disorders. The unique combination of structural features in 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid positions it as a candidate for further investigation into its therapeutic potential. Future studies may focus on evaluating its efficacy in vivo, exploring its mechanism of action, and identifying potential side effects or adverse reactions.

The role of computational tools in drug discovery cannot be overstated. Advanced software platforms enable researchers to predict properties such as solubility, permeability, and metabolic stability before conducting experimental validations. For 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid, these predictions have guided rational design strategies aimed at optimizing its pharmacokinetic profile. Such integrative approaches are essential for accelerating the transition from laboratory discoveries to viable therapeutic agents.

The chemical library containing compounds like 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid serves as a rich resource for academic institutions and pharmaceutical companies engaged in drug development. By leveraging high-throughput screening technologies, researchers can rapidly assess the biological relevance of this compound across multiple disease models. This rapid evaluation process is critical for identifying promising candidates that warrant deeper investigation.

The environmental impact of chemical synthesis is another important consideration in modern drug development practices. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce energy consumption without compromising yield or purity. For 2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid, exploring sustainable synthetic methodologies could enhance its overall viability as a pharmaceutical intermediate or lead compound.

In conclusion,2-(3-chloro-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1267882-66-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents and functional groups makes it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies,this compound will likely remain at the forefront of medicinal chemistry investigations.